Cas no 2228898-87-9 (1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine
• CAS No: 2228898-87-9
• MF: C₇H₇F₃N₂O₃
• MW: 224.137292146683
• CID: 6381744
• PubChem ID: 165712142
• Update Time: 2025-06-14

1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine
• 2228898-87-9
• EN300-1948129

• Inchi： 1S/C7H7F3N2O3/c8-7(9,10)5(11)3-4-1-2-6(15-4)12(13)14/h1-2,5H,3,11H2
• InChI Key： BPBWBUDZFGTJKZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=C([N+](=O)[O-])O1)N)(F)F

Computed Properties

• Exact Mass: 224.04087658g/mol
• Monoisotopic Mass: 224.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85Ų

Additional information on 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine

Research Brief on 1,1,1-Trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine (CAS: 2228898-87-9)

1,1,1-Trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine (CAS: 2228898-87-9) is a fluorinated nitrofuran derivative that has recently garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound combines the unique properties of fluorine atoms with the bioactive nitrofuran moiety, making it a promising candidate for drug development. Recent studies have explored its synthesis, pharmacological activities, and potential mechanisms of action, particularly in antimicrobial and anticancer research.

The synthesis of 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine involves multi-step organic reactions, including the introduction of the trifluoromethyl group and the nitrofuran ring. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have noted that the presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In antimicrobial studies, this compound has demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The nitrofuran moiety is known to interfere with bacterial DNA synthesis, while the trifluoromethyl group may contribute to improved membrane permeability. These findings suggest that 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine could serve as a lead compound for developing new antibiotics to address the growing issue of antimicrobial resistance.

Anticancer research has also highlighted the potential of this compound. Preliminary in vitro studies indicate that it exhibits cytotoxic effects on various cancer cell lines, possibly through the induction of oxidative stress and apoptosis. The trifluoromethyl group may enhance the compound's ability to penetrate tumor cells, while the nitrofuran moiety could contribute to its pro-oxidant properties. Further investigations are underway to elucidate its precise mechanism of action and evaluate its efficacy in animal models.

Despite its promising properties, challenges remain in the development of 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine as a therapeutic agent. Issues such as potential toxicity, pharmacokinetics, and scalability of synthesis need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the exploration of novel delivery systems to enhance its therapeutic index.

In conclusion, 1,1,1-trifluoro-3-(5-nitrofuran-2-yl)propan-2-amine represents a compelling area of research in medicinal chemistry. Its dual antimicrobial and anticancer potential, combined with its unique chemical properties, positions it as a valuable candidate for further investigation. Continued efforts in preclinical and clinical studies will be essential to fully realize its therapeutic potential and address the unmet medical needs in infectious diseases and oncology.